Cas no 6326-53-0 (4,4''-diamino-5,5''-dihydroxybiphenyl-2,2''-dicarboxylic acid)

• Product Name: 4,4''-diamino-5,5''-dihydroxybiphenyl-2,2''-dicarboxylic acid
• CAS No: 6326-53-0
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• CID: 959599
• PubChem ID: 232754
• Update Time: 2025-04-19

4,4''-diamino-5,5''-dihydroxybiphenyl-2,2''-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4''-diamino-5,5''-dihydroxybiphenyl-2,2''-dicarboxylic acid
• 5-amino-2-(4-amino-2-carboxy-5-hydroxyphenyl)-4-hydroxybenzoic acid
• 4,4'-diamino-5,5'-dihydroxybiphenyl-2,2'-dicarboxylic acid
• 4,4''-Diamino-5,5''-dihydroxy-biphenyl-2,2''-dicarboxylic acid
• 6326-53-0
• DTXSID70283247
• NSC30650
• NSC-30650
• BDBM50056943
• CHEMBL176724
• 5-amino-2-(4-amino-2-carboxy-5-hydroxy-phenyl)-4-hydroxy-benzoic acid

• Inchi： 1S/C14H12N2O6/c15-9-1-7(13(19)20)5(3-11(9)17)6-4-12(18)10(16)2-8(6)14(21)22/h1-4,17-18H,15-16H2,(H,19,20)(H,21,22)
• InChI Key： WOHMDLCTSDBBPM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=C(C=1)C1C=C(C(=CC=1C(=O)O)N)O)N

Computed Properties

• Exact Mass: 304.07000
• Monoisotopic Mass: 304.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 1.679
• Boiling Point: 585.6°C at 760 mmHg
• Flash Point: 307.9°C
• Refractive Index: 1.792
• PSA: 167.10000
• LogP: 2.48800